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Compound of Interest

Compound Name: 9-Aminononanoic acid

Cat. No.: B073249

This guide provides a comprehensive comparison of the performance characteristics of Nylon 9
(specifically, a high-performance polyamide, PA9T), with other widely used nylons such as
Nylon 6 and Nylon 6/6. This document is intended for researchers, scientists, and drug
development professionals, offering a detailed analysis supported by experimental data to aid
in material selection and application development.

Data Presentation: Comparative Properties of
Nylons

The following table summarizes the key mechanical and thermal properties of Nylon 9 (PA9T),
Nylon 6, and Nylon 6/6. The data presented is compiled from various technical data sheets and
scientific publications.
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Property Nylon 9 (PA9T) Nylon 6 Nylon 6/6 Test Method

Mechanical

Properties

Tensile Strength
(MPa)

103 86 88 ASTM D638

Elongation at
Break (%)

10 > 50 25 ASTM D638

Tensile Modulus
(GPa)

2.8 3.6 1.75 ASTM D638

Thermal

Properties

Melting Point
4

285 215 260 DSC

Heat Deflection
Temperature @ 130 80 75 ISO 75-1/-2
1.8 MPa (°C)

Physical

Properties

Water Absorption
] 0.17 6.5 25 ISO 62
at Saturation (%)

Performance Comparison

Nylon 9, represented here by the high-performance grade PA9T, exhibits distinct advantages in
thermal stability and resistance to moisture compared to Nylon 6 and Nylon 6/6. Its significantly
higher melting point and heat deflection temperature make it suitable for applications requiring
robust performance at elevated temperatures.[1] Furthermore, the remarkably low water
absorption of PA9T contributes to its excellent dimensional stability, a critical factor in precision
components.[1]
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In terms of mechanical properties, PAST demonstrates high tensile strength.[2] However, its
elongation at break is considerably lower than that of Nylon 6, indicating a more rigid and less
ductile nature. Nylon 6, while having a lower melting point and higher water absorption, offers
superior flexibility and elongation.[3] Nylon 6/6 presents a balanced profile with good
mechanical strength and a higher melting point than Nylon 6, but with higher moisture
absorption compared to PA9T.[3][4]

The chemical resistance of polyamides is generally good, particularly against oils and fuels.
However, they can be susceptible to strong acids and bases.[5] The lower moisture absorption
of PA9T suggests potentially superior resistance to hydrolysis compared to Nylon 6 and Nylon
6/6.[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Tensile Properties (ASTM D638)

The determination of tensile properties, including tensile strength, elongation at break, and
tensile modulus, is conducted following the ASTM D638 standard test method.[6][7]

Specimen Preparation:

o Test specimens are prepared in a standard "dumbbell" or "dog-bone" shape through injection
molding or machining from a sheet.[7]

e The dimensions of the specimen depend on the material's rigidity and thickness, with Type |
being the most common for rigid plastics.[8]

e Specimens are conditioned at a standard temperature and humidity prior to testing to ensure
consistency.

Test Procedure:
e The conditioned specimen is securely mounted in the grips of a universal testing machine.[7]

e An extensometer is attached to the gauge length of the specimen to accurately measure
strain.[7]
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o Atensile load is applied at a constant rate of crosshead movement until the specimen
fractures.[9] The speed of the test is determined by the material and specimen type.[7]

e The force and the corresponding elongation are continuously recorded throughout the test.
Data Analysis:
o Tensile Strength: The maximum stress the material can withstand before breaking.[9]

o Elongation at Break: The percentage increase in length of the specimen at the point of
fracture.[9]

o Tensile Modulus: A measure of the material's stiffness, calculated from the slope of the initial
linear portion of the stress-strain curve.[9]

Melting Point (Differential Scanning Calorimetry - DSC)

The melting point of the nylons is determined using Differential Scanning Calorimetry (DSC), a
thermal analysis technique that measures the difference in heat flow between a sample and a
reference as a function of temperature.[10][11]

Sample Preparation:

o Asmall, representative sample of the polymer (typically 5-10 mg) is accurately weighed and
hermetically sealed in an aluminum pan.[11]

e An empty, sealed aluminum pan is used as a reference.
Test Procedure:
e The sample and reference pans are placed in the DSC cell.

e The cell is heated at a controlled, constant rate (e.g., 10°C/min) under an inert atmosphere
(e.g., nitrogen).[10]

» The differential heat flow required to maintain the sample and reference at the same
temperature is recorded as a function of temperature.
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Data Analysis:

e The melting point (Tm) is identified as the peak temperature of the endothermic transition on
the DSC curve, which corresponds to the absorption of heat during the melting process.[10]

Chemical Resistance (ASTM D543)

The resistance of the nylons to chemical reagents is evaluated according to the standard
practices outlined in ASTM D543.[1][12]

Specimen Preparation:

o Standard test specimens (e.g., tensile bars or disks) are prepared.

e The initial weight, dimensions, and appearance of the specimens are recorded.[1]
Test Procedure:

e The specimens are fully immersed in the specified chemical reagent at a controlled
temperature for a predetermined duration.[1]

o For certain applications, the test may be conducted under applied stress to evaluate
environmental stress cracking.[12]

 After the exposure period, the specimens are removed, rinsed, and dried.
Data Analysis:

e The specimens are visually inspected for any changes in appearance, such as swelling,
discoloration, cracking, or crazing.[12]

e Changes in weight and dimensions are measured.[1]

o The mechanical properties, typically tensile strength and elongation at break, are measured
and compared to those of unexposed control specimens to determine the percentage of
property retention.[12]

Visualizations
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Synthesis Pathways of Common Nylons
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Caption: Synthesis routes for Nylon 9, Nylon 6, and Nylon 6,6.

Experimental Workflow for Tensile Strength Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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